Cas no 2103-57-3 (2,3,4-Trimethoxybenzaldehyde)

2,3,4-Trimethoxybenzaldehyde is a versatile aromatic aldehyde characterized by its three methoxy substituents at the 2, 3, and 4 positions of the benzene ring. This compound is widely used as a key intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. Its electron-rich structure makes it valuable for electrophilic substitution reactions, while the aldehyde group provides a reactive site for further functionalization. The compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its use in various synthetic applications. Its well-defined structure and consistent reactivity make it a reliable building block for complex molecule construction.
2,3,4-Trimethoxybenzaldehyde structure
2,3,4-Trimethoxybenzaldehyde structure
Product name:2,3,4-Trimethoxybenzaldehyde
CAS No:2103-57-3
MF:C10H12O4
MW:196.199883460999
MDL:MFCD00003310
CID:42456
PubChem ID:75006

2,3,4-Trimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3,4-Trimethoxybenzaldehyde
    • 2,3,4 TRIMETHOXYBENZYLALDEHYDE
    • 2,3,4-trimethoxy-benzaldehyd
    • 2,3,4-TMB
    • Benzaldehyde, 2,3,4-trimethoxy-
    • 2,3,4-trimethoxybenzaldehyde (intermediate of trimetazidine.)
    • 2,3,4-Trimetoxybenzaldehyde
    • 4.2,3,4-trimethoxybenzaldehyde
    • 2,3,4-Trimethoxybenz
    • 2.3.4-trimethoxybenzaldehyde
    • 2,3,4-(MeO)3C6H2CHO
    • 2,3,4,5,6-PENTAFLUOROPHENYL 5-CHLORO-2-METHOXYBENZENESULPHONATE
    • 2,3,4-trimethoxy-benzaldehyde
    • 2,3,4-trimethoxybenzene carboxaldehyde
    • 2-hydroxy-3-4-dimethoxybenzaldehyde
    • Benzaldehyde,2,3,4-trimethoxy
    • N'-(2,3,4-trimethoxybenzylidene)-2-((4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetohydrazide
    • Trimethoxybenzaldehyde
    • AI3-36670
    • Benzaldehyde, trimethoxy-
    • UCTUXUGXIFRVGX-UHFFFAOYSA-N
    • trimethoxy benzaldehyde
    • PubChem8261
    • KSC201Q5R
    • 2,3,4-trimethoxybenz aldehyde
    • Jsp004309
    • STR05639
    • MFCD00003310
    • PD065660
    • 2,3,4-Trimethoxybenzaldehyde, purum, >=98.0% (HPLC)
    • Q63399810
    • 7ZY3UK34C4
    • EN300-20124
    • PS-5297
    • 54061-90-4
    • D70487
    • TRIMETAZIDINE DIHYDROCHLORIDE IMPURITY C [EP IMPURITY]
    • JFK8H2K799
    • Q-200163
    • UNII-JFK8H2K799
    • AM20060545
    • UNII-7ZY3UK34C4
    • 2,3,4-Trimethoxybenzaldehyde, 99%
    • SY004848
    • FT-0609396
    • Trimetazidine Dihydrochloride Imp. C (EP); Trimetazidine Imp. C (EP); 2,3,4-Trimethoxybenzaldehyde; Trimetazidine Dihydrochloride Impurity C; Trimetazidine Impurity C
    • F0001-0752
    • 2103-57-3
    • AKOS000119741
    • AC-3239
    • DTXSID6062179
    • EINECS 258-950-9
    • CS-W009209
    • 2,3,4-tri-methoxy benzaldehyde
    • NS00021056
    • T1101
    • InChI=1/C10H12O4/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-6H,1-3H
    • 2,3,4-Trimethoxybenzaldehyde, certified reference material, TraceCERT(R)
    • A4561
    • 2,3,4-trimethoxy benzaldehyde
    • SCHEMBL269268
    • EINECS 218-271-0
    • Z104476974
    • Trimetazidine Dihydrochloride Imp. C (EP): 2,3,4-Trimethoxybenzaldehyde
    • BBL010371
    • STK506803
    • DB-024392
    • DB-299335
    • MDL： MFCD00003310
    • Inchi： 1S/C10H12O4/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-6H,1-3H3
    • InChI Key： UCTUXUGXIFRVGX-UHFFFAOYSA-N
    • SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C(C([H])=O)=C1OC([H])([H])[H])OC([H])([H])[H]
    • BRN： 981091

Computed Properties

  • Exact Mass: 196.07400
  • Monoisotopic Mass: 196.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.2166 (rough estimate)
  • Melting Point: 38-40 °C (lit.)
  • Boiling Point: 168-170 °C/12 mmHg(lit.)
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Refractive Index: n20/D 1.5547(lit.)
  • Solubility: methanol: 0.1 g/mL, clear
  • PSA: 44.76000
  • LogP: 1.52490
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

2,3,4-Trimethoxybenzaldehyde Security Information

2,3,4-Trimethoxybenzaldehyde Customs Data

  • HS CODE：29124900
  • Customs Data：

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

2,3,4-Trimethoxybenzaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T126A-500g
2,3,4-Trimethoxybenzaldehyde
 2103-57-3 98%
500g
 ￥858.0 2022-06-10
Life Chemicals
F0001-0752-10g
"2,3,4-Trimethoxybenzaldehyde"
 2103-57-3 95%+
10g
 $84.0 2023-11-21
Life Chemicals
F0001-0752-0.5g
"2,3,4-Trimethoxybenzaldehyde"
 2103-57-3 95%+
0.5g
 $19.0 2023-11-21
Enamine
EN300-20124-0.1g
2,3,4-trimethoxybenzaldehyde
 2103-57-3 95.0%
0.1g
 $19.0 2025-02-20
Enamine
EN300-20124-5.0g
2,3,4-trimethoxybenzaldehyde
 2103-57-3 95.0%
5.0g
 $29.0 2025-02-20
Key Organics Ltd
PS-5297-100G
2,3,4-Trimethoxybenzaldehyde
 2103-57-3 >95%
100g
 £60.00 2025-02-09
abcr
AB119907-25 g
2,3,4-Trimethoxybenzaldehyde, 98%; .
 2103-57-3 98%
25g
 €75.90 2023-05-10
TRC
T795685-50g
2,3,4-Trimethoxybenzaldehyde
 2103-57-3
50g
 $144.00 2023-05-17
TRC
T795685-250g
2,3,4-Trimethoxybenzaldehyde
 2103-57-3
250g
 $488.00 2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T819222-1kg
2,3,4-Trimethoxybenzaldehyde
 2103-57-3 98%
1kg
 1,888.00 2021-05-17

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